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Compound of Interest

Compound Name: 1-Propylcyclopentanol

Cat. No.: B158262

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
1-Propylcyclopentanol in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Propylcyclopentanol is provided
below.

Property Value Source
Molecular Formula CsH160 [1112][3]
Molecular Weight 128.21 g/mol [1][2]
Physical State Liquid [2]

CAS Number 1604-02-0 [11[31[4]

Hazard Identification and GHS Classification

1-Propylcyclopentanol is classified with the following hazards:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 ]
] ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2
[41[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[2][4][5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2][4][5]

Signal Word: Warning[2][4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to minimize exposure.
All PPE should be selected based on the specific hazards present and the task being
performed.[6]

1. Eye and Face Protection:

¢ Requirement: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1
standard must be worn.[7]

e Enhanced Protection: A face shield should be worn over safety glasses whenever there is a
significant risk of splashing or a highly exothermic reaction.[6][7]

2. Skin and Body Protection:

o Gloves: Chemical-resistant gloves are mandatory. Disposable nitrile gloves can provide
short-term protection, but it is crucial to consult the glove manufacturer's resistance guide for
suitability against 1-Propylcyclopentanol.[7] Gloves must be inspected before use and
removed using the proper technique to avoid skin contact.

e Lab Coat: A flame-resistant lab coat (e.g., Nomex) should be worn and fully buttoned to
cover as much skin as possible.[7]
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» Clothing: Long pants and closed-toe, closed-heel shoes are required. Avoid fabrics made of
polyester or acrylic.[7]

» Apron: For handling larger quantities or during procedures with a high splash risk, a
chemical-resistant apron that extends from the neck to at least the knees is recommended.

[8]
3. Respiratory Protection:

» Primary Control: Engineering controls, such as a chemical fume hood, should be the primary
method to control vapor exposure.

» When Required: If engineering controls are not sufficient to maintain exposure below
permissible limits, a NIOSH-approved respirator is required.[7][9] Use must follow a
respiratory protection program, including medical evaluations and fit testing.[7]

Operational Plan: Handling and Storage Protocol
Handling:

¢ Ventilation: Always handle 1-Propylcyclopentanol in a well-ventilated area, preferably
within a certified chemical fume hood.[2][5]

« Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[5] Do not breathe vapors or mists.[2][4]

e Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[2][5] Do not eat, drink, or smoke in the handling area.[4][5]

 Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[10] Use non-sparking tools and take precautionary measures against static
discharge.[11]

Storage:

o Container: Keep the container tightly closed in a dry, well-ventilated place.[2][5]
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» Location: Store in a designated chemical storage area away from incompatible materials
such as strong oxidizing agents.[11]

Emergency and First Aid Procedures

Immediate response is critical in the event of an exposure.

Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do. Continue rinsing. Get medical attention.[2][5]

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[2][5] Take off
Skin Contact . . .
contaminated clothing and wash it before reuse.

[2] If skin irritation persists, call a physician.[5]

Remove the person to fresh air and keep them
comfortable for breathing.[2][5] If not breathing,

Inhalation ) o o ) o
give artificial respiration. Get medical attention if
you feel unwell or if symptoms occur.[2][5]

) Clean mouth with water and drink plenty of

Ingestion

water afterwards.[2][5] Get medical help.[4]

Disposal Plan

Waste generated from the use of 1-Propylcyclopentanol is classified as hazardous waste and
must be disposed of accordingly.

» Waste Collection: Collect all waste residues and unused product in a designated, properly
labeled, and sealed container. Do not mix with other waste streams unless compatibility is
confirmed.

o Contaminated Materials: Any materials that have come into contact with 1-
Propylcyclopentanol, including gloves, paper towels, and pipette tips, must be disposed of
as hazardous waste.
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o Disposal Route: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national regulations.[2][5][10] Do not empty into
drains or release into the environment.[10]

o Packaging: Contaminated packaging should be handled in the same manner as the

substance itself.[10]

Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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